molecular formula C6H5Cl2NO2 B8398232 4-Chloronicotinic acid hydrochloride

4-Chloronicotinic acid hydrochloride

Cat. No.: B8398232
M. Wt: 194.01 g/mol
InChI Key: FOZKIVKCLCCSBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloronicotinic acid hydrochloride is a useful research compound. Its molecular formula is C6H5Cl2NO2 and its molecular weight is 194.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H5Cl2NO2

Molecular Weight

194.01 g/mol

IUPAC Name

4-chloropyridine-3-carboxylic acid;hydrochloride

InChI

InChI=1S/C6H4ClNO2.ClH/c7-5-1-2-8-3-4(5)6(9)10;/h1-3H,(H,9,10);1H

InChI Key

FOZKIVKCLCCSBO-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC(=C1Cl)C(=O)O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (20.0 g) in tetrahydrofuran (200 ml) is added dropwise 1.6 M n-butyllithium/n-hexane solution under ice-cooling. The mixture is then stirred for 30 minutes under the same cooling conditions. The reaction mixture is cooled with dry ice-acetone, and thereto is added dropwise a solution of 4-chloropyridine (20.4 g) in tetrahydrofuran (100 ml). The mixture is then stirred for 20 minutes under the same cooling conditions. The resulting reaction solution is poured in crushed dry ice in a portion and then warmed to room temperature. The reaction solution is cooled with ice and basified by addition of sodium hydroxide, followed by concentration under reduced pressure. The resulting residue is dissolved in water and washed with dichloromethane. The aqueous layer is cooled with ice and acidified with conc. hydrochloric acid. The precipitates are collected by filtration and dried to give 4-chloronicotinic acid hydrochloride (21.4 g).
Quantity
20 g
Type
reactant
Reaction Step One
Name
n-butyllithium n-hexane
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0 (± 1) mol
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reactant
Reaction Step One
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200 mL
Type
solvent
Reaction Step One
Name
dry ice acetone
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0 (± 1) mol
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reactant
Reaction Step Two
Quantity
20.4 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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0 (± 1) mol
Type
solvent
Reaction Step Five

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